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Introduction

Finerenone is a non-steroidal, selective mineralocorticoid receptor (MR) antagonist used to

treat chronic kidney disease associated with type 2 diabetes.[1][2] N-Nitroso Finerenone is

the N-nitroso derivative of Finerenone and is classified as a Nitrosamine Drug Substance-

Related Impurity (NDSRI).[3] Due to the potential carcinogenic risk of nitrosamine impurities,

regulatory bodies like the U.S. FDA have established strict acceptable intake (AI) limits; for N-
Nitroso Finerenone, the AI limit is 1500 ng/day.[3]

The detection of such impurities at trace levels presents significant analytical challenges,

requiring highly sensitive and selective methods.[4][5] Key difficulties include potential in-situ

formation during analysis, matrix interference from the active pharmaceutical ingredient (API)

and excipients, and the inherent instability of some nitrosamines.[4] Although some studies

suggest N-Nitroso Finerenone does not form readily under forced conditions, robust analytical

methods are crucial for risk assessment and quality control.[6]

This document provides detailed sample preparation protocols and analytical conditions for the

trace-level quantification of N-Nitroso Finerenone in pharmaceutical products using Liquid
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Chromatography with Tandem Mass Spectrometry (LC-MS/MS), the preferred technique for its

sensitivity and selectivity.[7][8]

Overall Analytical Workflow
A robust workflow is essential for accurate and reproducible trace analysis. The process begins

with careful sample preparation to isolate the analyte from the complex drug matrix, followed by

sensitive instrumental analysis and data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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